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Compound of Interest

Compound Name: Onjixanthone Il

Cat. No.: B1163484

For researchers and scientists engaged in drug development and related fields, the safe
handling and disposal of chemical compounds are paramount. This document provides a
comprehensive guide to the proper disposal procedures for Onjixanthone Il, a xanthone
isolated from the roots of Polygala tenuifolia[1]. Adherence to these protocols is essential for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Disclaimer: No specific Safety Data Sheet (SDS) for Onjixanthone Il (CAS No. 136083-93-7)
is publicly available. The following disposal procedures are based on the safety information for
the general class of xanthones and standard laboratory practices for handling and disposing of
chemical waste. It is crucial to consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines and requirements.

I. Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is the first
step toward safe handling and disposal. The table below summarizes key data for
Onjixanthone Il and its parent compound, Xanthone.
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Xanthone (Parent

Property Onjixanthone lI
Compound)
CAS Number 136083-93-7[2][3] 90-47-1
Molecular Formula C15H1207[2] C13H802
Molecular Weight 304.25 g/mol [2][3] 196.21 g/mol
Appearance - Beige powder solid[4]
Melting Point - 174 - 176 °C[4]
Boiling Point - 349 - 350 °C @ 730 mmHg[4]
Solubility Soluble in DMSOJ3] No information available[4]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for Onjixanthone Il is not readily available, the parent compound
Xanthone is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[5]. Therefore, it is prudent to handle Onjixanthone Il with care, assuming it may
present similar hazards.

Recommended Personal Protective Equipment (PPE) when handling Onjixanthone II:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[4].

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin
exposure[4].

« Skin and Body Protection: Wear a lab coat and ensure skin is not exposed[4].

» Respiratory Protection: If working with the solid form where dust may be generated, use a
NIOSH-approved respirator.

lll. Step-by-Step Disposal Protocol
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The primary method for the disposal of Onjixanthone Il is through a licensed chemical waste
disposal service. Do not dispose of Onjixanthone Il down the drain or in regular trash.

Segregation: Collect all waste containing Onjixanthone Il, including unused product,
contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a designated
hazardous waste container. Do not mix with other waste streams unless explicitly permitted
by your institution's EHS guidelines.

Container: Use a compatible, leak-proof container with a secure lid for waste collection[6][7].
The container should be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Onjixanthone II"), the quantity of waste, and the date of accumulation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

Pickup: Arrange for collection by your institution's licensed hazardous waste disposal
contractor. Complete all necessary waste disposal forms as required.

IV. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated to disperse any potential vapors or dust.

Contain: For solid spills, carefully sweep up the material and place it into the designated
hazardous waste container. For liquid spills (e.g., in DMSO), use an inert absorbent material
such as vermiculite, sand, or earth to contain the spill. Do not use combustible materials like
paper towels.

Collect: Carefully scoop the absorbed material into the designated hazardous waste
container.

Decontaminate: Clean the spill area with soap and water. Collect all cleaning materials and
any contaminated PPE for disposal as hazardous waste.
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e Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Experimental Workflows and Logical Relationships

To further clarify the procedural steps, the following diagrams illustrate the recommended
workflows for the disposal of Onjixanthone Il and the management of a spill.
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Caption: Workflow for the proper disposal of Onjixanthone Il waste.
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Onjixanthone Il Spill Management Protocol
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Caption: Step-by-step protocol for managing an Onjixanthone Il spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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